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Compound of Interest

Compound Name: diMal-O-CH2COOH

Cat. No.: B12382956

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of diMal-O-CH2COOH. Adherence to these procedures is essential for ensuring a
safe laboratory environment and minimizing risk to personnel.

Personal Protective Equipment (PPE)

Based on the hazardous properties of diMal-O-CH2COOH, including being harmful if
swallowed, causing skin and serious eye irritation, and potentially causing respiratory irritation,
the following personal protective equipment is mandatory.

Recommended PPE for Handling diMal-O-CH2COOH
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Operational Plan: Safe Handling Procedures

Engineering Controls: All work involving diMal-O-CH2COOH, particularly when handling the
solid form or creating solutions, must be conducted in a certified chemical fume hood to
minimize inhalation exposure.

Personal Hygiene:
» Avoid eating, drinking, or smoking in areas where diMal-O-CH2COOH is handled or stored.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

 Remove any contaminated clothing immediately and launder it before reuse.
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First Aid Procedures:

 |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce
vomiting.[1]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water.[1]
« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

Disposal Plan
All waste containing diMal-O-CH2COOH must be treated as hazardous waste.
Waste Collection:

e Solid Waste: Collect any solid diMal-O-CH2COOH waste, including contaminated
consumables (e.g., weigh boats, pipette tips), in a clearly labeled, sealed container
designated for hazardous chemical waste.

¢ Liquid Waste: Collect all solutions containing diMal-O-CH2COOH in a dedicated, sealed,
and clearly labeled hazardous waste container.

o Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical
name: "diMal-O-CH2COOH".

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

Disposal:

» Dispose of the contents and container to a licensed hazardous waste disposal facility.[1] Do
not dispose of this chemical down the drain or in regular trash.

Experimental Workflow: Chemical Spill Response
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Caption: Immediate actions for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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